7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H16FN3O4S
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 7-fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16FN3O4S/c1-2-4-16-24-25-22(31-16)26-18(11-5-3-6-13(27)9-11)17-19(28)14-10-12(23)7-8-15(14)30-20(17)21(26)29/h3,5-10,18,27H,2,4H2,1H3
• InChI Key: AJKRETRYVZYJQN-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC(=CC=C5)O

Description

7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. This compound belongs to the class of chromeno[2,3-c]pyrrole-3,9-dione derivatives, which have been studied extensively for their biological activities.

Mechanism of Action

The mechanism of action of 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have demonstrated that 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potent biological activity, which makes it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for research on 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to investigate its efficacy in treating other types of cancer, such as breast or colon cancer. Another direction is to explore its potential as an anti-inflammatory agent in other disease models, such as rheumatoid arthritis or inflammatory bowel disease. Additionally, further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves several steps. The starting materials are 3-hydroxybenzaldehyde, 5-propyl-1,3,4-thiadiazol-2-amine, and malononitrile. These compounds are reacted together in the presence of a catalyst to form the intermediate product, which is then treated with fluorine gas to obtain the final product.

Scientific Research Applications

Several studies have investigated the potential therapeutic applications of 7-Fluoro-1-(3-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One study found that this compound exhibited significant antitumor activity against human lung cancer cells. Another study showed that it had potent anti-inflammatory effects in a mouse model of acute lung injury.